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Compound of Interest

Compound Name:
13-Hexyloxacyclotridec-10-en-2-

one

Cat. No.: B13114156 Get Quote

Essential Safety and Handling Guide for 13-
Hexyloxacyclotridec-10-en-2-one
Disclaimer: No specific Safety Data Sheet (SDS) is readily available for 13-
Hexyloxacyclotridec-10-en-2-one. The following guidance is based on general safety

protocols for handling laboratory chemicals of unknown toxicity and information pertaining to

structurally related compounds such as macrocyclic ketones and fragrance oils. Always

perform a risk assessment before handling any chemical and consult with your institution's

Environmental Health and Safety (EHS) department.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling 13-Hexyloxacyclotridec-10-en-2-
one.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

13-Hexyloxacyclotridec-10-en-2-one.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13114156?utm_src=pdf-interest
https://www.benchchem.com/product/b13114156?utm_src=pdf-body
https://www.benchchem.com/product/b13114156?utm_src=pdf-body
https://www.benchchem.com/product/b13114156?utm_src=pdf-body
https://www.benchchem.com/product/b13114156?utm_src=pdf-body
https://www.benchchem.com/product/b13114156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13114156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Use nitrile gloves for incidental

contact.[1][2] For prolonged

handling or direct immersion,

consider thicker, chemical-

specific gloves. Always inspect

gloves for damage before use

and wash hands after removal.

[3][4]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Required for all procedures

involving this compound to

protect against splashes.[5][6]

A face shield should be worn

over safety glasses or goggles

during procedures with a high

risk of splashing.[6][7]

Body Protection Laboratory coat

A standard lab coat should be

worn to protect skin and

personal clothing from

contamination.[6][7][8]

Consider a flame-resistant lab

coat if working with flammable

solvents.[8]

Respiratory Protection

Not generally required under

normal laboratory conditions

with adequate ventilation.

If there is a risk of generating

aerosols or if working outside

of a fume hood, a risk

assessment should be

performed to determine if a

respirator is necessary.[6]

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to the following procedural steps is critical for the safe handling of 13-
Hexyloxacyclotridec-10-en-2-one.

1. Engineering Controls and Preparation:

Ventilation: All handling of 13-Hexyloxacyclotridec-10-en-2-one should be conducted in a

properly functioning chemical fume hood to minimize inhalation exposure.[5][9]

Emergency Equipment: Ensure that a safety shower, eyewash station, and fire extinguisher

are readily accessible and in good working order before beginning any work.[5]

Work Area: Designate a specific area for handling the compound. Cover the work surface

with absorbent, plastic-backed paper to contain any potential spills.[10]

2. Chemical Handling:

Personal Hygiene: Do not store or consume food or beverages in the laboratory.[5][11] Avoid

applying cosmetics.[4] Wash hands thoroughly after handling the compound, even if gloves

were worn.[4]

Labeling: Ensure all containers of 13-Hexyloxacyclotridec-10-en-2-one are clearly labeled

with the chemical name and any known hazards.[5]

Transfers: When transferring the chemical, hold containers away from the body.[4] Use

appropriate tools (e.g., spatulas, pipettes) to avoid direct contact.

3. Spill Response:

Minor Spills: For a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand).

Major Spills: In the event of a large spill, evacuate the area and follow your institution's

emergency procedures.

Personal Contamination: If the chemical comes into contact with skin, wash the affected area

immediately with soap and water. If it enters the eyes, flush with copious amounts of water at

an eyewash station for at least 15 minutes and seek medical attention.[10]
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Disposal Plan
Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Collection: Collect all waste containing 13-Hexyloxacyclotridec-10-en-2-one,

including contaminated PPE and absorbent materials, in a designated, properly labeled, and

sealed waste container.

Sink Disposal: Do not dispose of this chemical down the sink.[4]

Waste Segregation: Segregate the chemical waste from other waste streams as required by

your institution's hazardous waste management plan.

EHS Consultation: Contact your institution's Environmental Health and Safety department for

specific guidance on the disposal of this chemical.

Experimental Workflow and Safety Protocol
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Caption: Safe handling workflow for 13-Hexyloxacyclotridec-10-en-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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